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Compound of Interest

Compound Name: Luteolin monohydrate

Cat. No.: B12379788 Get Quote

Safe Handling and Disposal of Luteolin
Monohydrate
This guide provides essential safety protocols and logistical information for researchers,

scientists, and drug development professionals handling Luteolin monohydrate. Adherence to

these procedures is critical for minimizing exposure risk and ensuring a safe laboratory

environment.

Hazard Identification and Classification
Luteolin monohydrate is classified with several hazards that necessitate careful handling. It is

fatal if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.

Table 1: GHS Hazard Classification for Luteolin

Hazard Class GHS Code Signal Word Hazard Statement

Acute Toxicity, Oral H300 Danger Fatal if swallowed

Skin

Corrosion/Irritation
H315 Warning Causes skin irritation

Serious Eye

Damage/Irritation
H319 Warning

Causes serious eye

irritation
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| Specific Target Organ Toxicity (Single Exposure) | H335 | Warning | May cause respiratory

irritation |

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the final and most critical barrier against exposure. The

selection of PPE depends on the specific procedure being performed. All PPE should conform

to recognized standards such as the EU Directive 89/686/EEC and EN 374.

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Recommended Use

Eye/Face Protection

Tightly fitting safety
goggles with side-shields
or a face shield.

Required for all handling
procedures, including
weighing, solution
preparation, and spill
cleanup.

Hand Protection

Chemical-impermeable gloves

(e.g., nitrile). Thicker gloves

offer better protection.

Always wear gloves when

handling the compound or

contaminated surfaces.

Change gloves every 30-60

minutes or immediately if

contaminated or damaged.

Body Protection
A lab coat or impervious

clothing.

Required to protect skin and

personal clothing from spills

and contamination.

| Respiratory Protection | Use in a well-ventilated area is mandatory. For procedures generating

dust, a NIOSH-approved full-face respirator or N-95/N-100 particle mask may be necessary. |

Required when handling the powder outside of a certified chemical fume hood or during large

spills. |
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Luteolin Monohydrate Handling Workflow

Start: Handling Task

Assess Task:
Weighing Powder vs.

Preparing/Using Solution

Handling Powdered Luteolin

Powder

Handling Luteolin in Solution

Solution

Mandatory PPE:
- Nitrile Gloves

- Lab Coat
- Safety Goggles

Is a certified chemical
fume hood available?

Action: Perform all powder
handling in fume hood.

Yes

Action: Use full-face respirator
with N95/P100 filter.

No

Spill or Disposal?

Standard PPE:
- Nitrile Gloves

- Lab Coat
- Safety Goggles

End of Task

No
Follow Hazardous Waste

Disposal Protocol

Disposal

Click to download full resolution via product page

Caption: PPE selection workflow for handling Luteolin monohydrate.
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Operational Plans: Handling Protocols
3.1. Protocol for Weighing Luteolin Monohydrate Powder

Preparation: Designate a specific area for handling, preferably within a certified chemical

fume hood. Ensure an eyewash station and safety shower are accessible.

PPE: At a minimum, don a lab coat, chemical-impermeable gloves, and tightly fitting safety

goggles.

Ventilation: Perform all weighing and handling of the powder inside a chemical fume hood to

minimize inhalation risk. If a fume hood is not available, respiratory protection is required.

Procedure: Use a spatula to carefully transfer the powder. Avoid actions that could generate

dust.

Post-Handling: Tightly seal the container after use. Decontaminate the work surface and any

equipment used. Remove PPE carefully to avoid cross-contamination and wash hands

thoroughly.

3.2. Protocol for Preparing Solutions

Preparation: Work within a chemical fume hood or a well-ventilated area.

PPE: Wear a lab coat, nitrile gloves, and safety goggles.

Procedure: Add the weighed Luteolin powder slowly to the solvent to prevent splashing.

Post-Handling: Cap the solution container securely. Clean the work area and dispose of

contaminated disposables as hazardous waste. Wash hands thoroughly after removing

gloves.

Emergency and Disposal Plans
4.1. Emergency Procedures

Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek medical attention if irritation
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persists.

Skin Contact: Take off all contaminated clothing immediately. Wash the affected area with

plenty of soap and water. If skin irritation occurs, get medical help.

Inhalation: Move the person to fresh air and keep them comfortable for breathing. Seek

medical attention if you feel unwell.

Ingestion: Do NOT induce vomiting. Immediately call for medical help.

Spills: Evacuate personnel to a safe area. Wearing full PPE, cover the spill with an absorbent

material, sweep or vacuum it up without creating dust, and place it in a suitable, sealed

container for disposal.

4.2. Disposal Plan

Luteolin monohydrate and its container must be treated as hazardous waste.

Waste Collection: Collect all waste material (excess chemical, contaminated PPE, and

cleaning materials) in a clearly labeled, sealed container.

Storage: Store the waste container in a designated, secure area, away from incompatible

materials.

Disposal: Dispose of the contents and container in accordance with all local, regional, and

national regulations. Do not allow the product to enter drains, surface water, or ground water.

Contaminated packaging should be handled in the same way as the substance itself.

To cite this document: BenchChem. [Personal protective equipment for handling Luteolin
monohydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12379788#personal-protective-equipment-for-
handling-luteolin-monohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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